N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C23H16ClN3O4/c1-14-5-9-21-20(11-14)26-23(31-21)16-7-8-18(24)19(13-16)25-22(28)10-6-15-3-2-4-17(12-15)27(29)30/h2-13H,1H3,(H,25,28)/b10-6+
• InChI Key: JUUNARBILYLVAQ-UXBLZVDNSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H16ClN3O4
• Molecular Weight: 433.8 g/mol

Description

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide, also known as CNPA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. CNPA is a member of the acrylamide family, which is a group of organic compounds commonly used in the production of plastics, adhesives, and coatings. However, CNPA has been found to possess unique properties that make it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide is complex and not fully understood. However, it is believed that N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide exerts its effects by inhibiting specific enzymes and signaling pathways involved in cancer cell growth and inflammation. For example, N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins and play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects
N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been found to have anti-angiogenic effects, meaning it inhibits the formation of new blood vessels. This is important in cancer treatment as tumors require a blood supply to grow and spread. N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has also been shown to have neuroprotective effects, meaning it protects nerve cells from damage and death.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has several advantages as a research tool. It is a synthetic compound, which means it can be easily produced in large quantities and with high purity. Additionally, N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been extensively studied, and its properties and effects are well understood. However, there are also limitations to using N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide in lab experiments. Its complex synthesis process and high cost may limit its accessibility to some researchers. Additionally, due to its potent activity, N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide may have off-target effects that could complicate experimental results.

Future Directions

There are several future directions for research on N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide. One area of interest is in the development of new drugs based on the structure of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide. Researchers are exploring modifications to the N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide structure to improve its efficacy and reduce its toxicity. Additionally, researchers are investigating the potential of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide as a diagnostic tool for cancer. N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been shown to selectively accumulate in cancer cells, making it a potential candidate for imaging and detection of tumors. Finally, researchers are exploring the potential of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide in the treatment of other diseases, such as neurodegenerative disorders and infectious diseases.

Synthesis Methods

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide can be synthesized through a multi-step process starting with the reaction between 2-chloro-5-nitrobenzoic acid and 5-methyl-2-aminobenzoxazole. The resulting product is then reacted with 3-nitrobenzaldehyde and acryloyl chloride to form N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide. The synthesis of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide is a complex process that requires precise control of reaction conditions and purification methods to ensure high yields and purity.

Scientific Research Applications

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been extensively studied for its potential applications in various scientific fields. One of the main areas of research is in the development of new drugs for the treatment of cancer. N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been found to have potent anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.